Cas no 148743-86-6 ((-)-(3AR,6AR)-TETRAHYDRO-2,2-DIMETHYL-4H-CYCLOPENTA-1,3-DIOXOL-4-ONE)

• Product Name: (-)-(3AR,6AR)-TETRAHYDRO-2,2-DIMETHYL-4H-CYCLOPENTA-1,3-DIOXOL-4-ONE
• CAS No: 148743-86-6
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 4602032
• Update Time: 2025-06-22

(-)-(3AR,6AR)-TETRAHYDRO-2,2-DIMETHYL-4H-CYCLOPENTA-1,3-DIOXOL-4-ONE Chemical and Physical Properties

Names and Identifiers

• (-)-(3AR,6AR)-TETRAHYDRO-2,2-DIMETHYL-4H-CYCLOPENTA-1,3-DIOXOL-4-ONE

• Inchi： 1S/C8H12O3/c1-8(2)10-6-4-3-5(9)7(6)11-8/h6-7H,3-4H2,1-2H3/t6-,7+/m1/s1
• InChI Key： NVWKQINXZFLZPL-RQJHMYQMSA-N
• SMILES： O1[C@]2([H])CCC(=O)[C@]2([H])OC1(C)C

Additional information on (-)-(3AR,6AR)-TETRAHYDRO-2,2-DIMETHYL-4H-CYCLOPENTA-1,3-DIOXOL-4-ONE

Chemical Profile of (-)-(3AR,6AR)-TETRAHYDRO-2,2-DIMETHYL-4H-CYCLOPENTA-1,3-DIOXOL-4-ONE (CAS No. 148743-86-6)

The compound (-)-(3AR,6AR)-TETRAHYDRO-2,2-DIMETHYL-4H-CYCLOPENTA-1,3-DIOXOL-4-ONE, identified by its CAS number 148743-86-6, is a structurally intriguing molecule that has garnered significant attention in the field of medicinal chemistry and chemical biology. This tetrahydropyranone derivative exhibits a unique stereochemical configuration, specifically the (3AR,6AR) absolute configuration, which plays a crucial role in its biological activity and potential therapeutic applications.

Structurally, the molecule features a cyclopentane ring substituted with two hydroxyl groups at the 1 and 3 positions, a methyl group at the 2 position, and an additional oxolone functionality at the 4 position. This arrangement creates a rigid scaffold that is conducive to interactions with biological targets. The presence of the (3AR,6AR) configuration suggests a specific spatial arrangement of atoms that may influence its binding affinity and selectivity towards biological receptors or enzymes.

In recent years, there has been growing interest in tetrahydropyranone derivatives due to their diverse biological activities. These compounds have been explored as potential scaffolds for drug discovery, particularly in the development of small-molecule inhibitors targeting various disease-related pathways. The oxolone moiety, in particular, is known to enhance metabolic stability and bioavailability, making it an attractive feature for medicinal chemists.

One of the most compelling aspects of (-)-(3AR,6AR)-TETRAHYDRO-2,2-DIMETHYL-4H-CYCLOPENTA-1,3-DIOXOL-4-ONE is its potential role in modulating enzyme activity. Preliminary studies have indicated that this compound may interact with specific enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. These pathways are implicated in a wide range of diseases, including neurodegenerative disorders and cardiovascular conditions. The stereochemical purity of the (3AR,6AR) configuration ensures that interactions with biological targets are specific and predictable.

Recent advances in computational chemistry have enabled more accurate predictions of molecular interactions. Through molecular docking simulations, researchers have been able to model how (-)-(3AR,6AR)-TETRAHYDRO-2,2-DIMETHYL-4H-CYCLOPENTA-1,3-DIOXOL-4-ONE might bind to target proteins. These studies have provided valuable insights into the compound's binding affinity and potential side effects. For instance, simulations have suggested that the compound may bind to pockets on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammatory responses.

The synthesis of this compound presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often require multi-step processes involving chiral auxiliaries or catalysts to achieve the desired (3AR,6AR) configuration. However, recent developments in asymmetric synthesis have made it possible to produce enantiomerically pure forms of this molecule more efficiently. These advancements not only improve yield but also reduce costs associated with purification and isolation.

In vitro studies have begun to unravel the pharmacological profile of (-)-(3AR,6AR)-TETRAHYDRO-2,2-DIMETHYL-4H-CYCLOPENTA-1,3-DIOXOL-4-ONE. Initial experiments have shown promising results in inhibiting inflammatory mediators without significant toxicity at therapeutic concentrations. This makes it a candidate for further development into a novel therapeutic agent. Additionally, its structural features suggest potential applications in other therapeutic areas such as antiviral or anticancer treatments.

The role of stereochemistry in determining biological activity cannot be overstated. The absolute configuration of a molecule can dramatically alter its pharmacokinetic properties and therapeutic efficacy. In the case of (-)-(3AR,6AR)-TETRAHYDRO-2,2-DIMETHYL-4H-CYCLOPENTA-1,3-DIOXOL-4-ONE, the specific arrangement of substituents at the 3 and 6 positions ensures optimal interactions with biological targets while minimizing off-target effects.

As research continues to uncover new applications for tetrahydropyranone derivatives like this one, (-)-(3AR,6^AR)TETRAHYDRO^-2,2^-DIMETHYL^-4H-CYCLOPENTA^-1,3^-DIOXOL^-4-One, is poised to play a significant role in drug discovery and development. Its unique structural features combined with promising preclinical data make it an exciting candidate for further investigation into potential therapeutic applications across multiple disease areas.